Cas no 7464-30-4 ( )
structure
Product Name:
CAS No:7464-30-4
MF:C13H20O8
MW:304.293105125427
CID:979609
PubChem ID:345979
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (5,6-diacetyloxy-7-methyl-1,3-dioxepan-4-yl)methyl acetate
- DTXSID10323414
- 7464-30-4
- NSC-403965
- NSC403965
- 4-[(Acetyloxy)methyl]-7-methyl-1,3-dioxepane-5,6-diyl diacetate (non-preferred name)
- 4-[(Acetyloxy)methyl]-7-methyl-1,3-dioxepane-5,6-diyl diacetate
-
-
- Inchi: 1S/C13H20O8/c1-7-12(20-9(3)15)13(21-10(4)16)11(19-6-18-7)5-17-8(2)14/h7,11-13H,5-6H2,1-4H3
- InChI Key: SSVUWXQETHWLGB-UHFFFAOYSA-N
- SMILES: O1COC(C)C(C(C1COC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 304.1158
- Monoisotopic Mass: 304.11581759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 97.4Ų
Experimental Properties
- PSA: 97.36
Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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